(4-Bromo-2-methylphenyl)hydrazine
Cat. No. B1274899
M. Wt: 201.06 g/mol
InChI Key: VJTBVNWEWUHQOT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[cH:3][c:4]([CH3:9])[c:5]([NH2:6])[cH:7][cH:8]1.[CH3:14][CH2:15][O:16][CH2:17][CH3:18].[ClH:19].[N:10]([O-:11])=[O:12].[Na+:13].[OH2:20]>>[Br:1][c:2]1[cH:3][c:4]([CH3:9])[c:5]([NH:6][NH2:10])[cH:7][cH:8]1.[ClH:19]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1cc(Br)ccc1N
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOCC
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=N[O-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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|
Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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Cc1cc(Br)ccc1NN
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Name
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Type
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product
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Smiles
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Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
